5-[(3,4-difluorophenyl)amino]-5-oxopentanoic acid

• IUPAC Name: 5-(3,4-difluoroanilino)-5-oxopentanoic acid
• InChI: InChI=1S/C11H11F2NO3/c12-8-5-4-7(6-9(8)13)14-10(15)2-1-3-11(16)17/h4-6H,1-3H2,(H,14,15)(H,16,17)
• InChI Key: DHIQJQVSBFXYGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CCCC(=O)O)F)F
• Molecular Formula: C11H11F2NO3
• Molecular Weight: 243.21 g/mol

Description

5-[(3,4-difluorophenyl)amino]-5-oxopentanoic acid, commonly known as DFOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFOA is a derivative of pentanoic acid and has a molecular formula of C11H10F2NO3.

Mechanism of Action

The mechanism of action of DFOA is not fully understood, but it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of inflammatory mediators. DFOA has also been shown to modulate the activity of ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the perception of pain.
Biochemical and Physiological Effects
DFOA has been shown to have various biochemical and physiological effects, including the inhibition of prostaglandin E2 (PGE2) production, a potent inflammatory mediator. DFOA has also been shown to reduce the expression of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, DFOA has been shown to reduce the perception of pain and increase the pain threshold in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFOA in lab experiments is its high purity and stability, which allows for accurate and reproducible results. DFOA is also relatively easy to synthesize, making it a cost-effective option for research. However, one of the main limitations of using DFOA is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on DFOA, including its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. DFOA could also be used as a tool to study the role of COX-2 and TRPV1 channels in inflammation and pain perception. In addition, further studies are needed to determine the optimal dosage and administration route of DFOA for therapeutic purposes.
Conclusion
In conclusion, DFOA is a promising chemical compound with potential applications in various scientific fields. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of DFOA involves several steps, including the reaction of 3,4-difluoroaniline with ethyl 2-oxo-4-phenylbutyrate, followed by hydrolysis and decarboxylation. The final product is obtained by recrystallization from ethanol. The yield of DFOA is around 60%, and the purity is over 99%.

Scientific Research Applications

DFOA has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. DFOA has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs.